Cas no 1624-02-8 (Bis(triphenylsilyl) chromate)

• Product Name: Bis(triphenylsilyl) chromate
• CAS No: 1624-02-8
• MF: C₃₆H₃₄CrO₄Si₂
• MW: 638.819873332977
• MDL: MFCD01736354
• CID: 41689
• PubChem ID: 24860393
• Update Time: 2025-04-18

Bis(triphenylsilyl) chromate Chemical and Physical Properties

Names and Identifiers

• Bis(triphenylsilyl) chromate
• BIS-(TRIPHENYLSILOXY)-CHROMIUM(VI)DIOXIDE
• Bis(triphenylsilyl) ester chromic acid
• Bistriphenylsilylchromat
• Silanol,triphenyl-, chromate(VI) (6CI,7CI)
• Silanol, triphenyl-, diester with chromicacid (H2CrO4) (8CI)
• Chromic acid (H2CrO4),bis(triphenylsilyl) ester
• triphenyl-silanochromate(vi)
• BIS(TRIPHENYLSILYL)CHROMATE 96
• Chromicacid,bis(Triphenylsilyl)ester
• Chromium, dioxobis(1,1,1-triphenylsilanolato)-
• triphenyl-silanodiesterwithchromicacid(h2cro4)
• bis(triphenylsilyl)chromate
• Bis(triphenylsilyl) chromate 96%
• Chromicacid(H2CrO4),bis(triphenylsilyl)ester
• MFCD01736354
• 1624-02-8
• Bis(triphenylsilyl)chromate 96
• chromium(2+);oxido(triphenyl)silane;dihydrate
• FT-0697782
• AQLZCGLPNYEIDH-UHFFFAOYSA-N
• VYQXSBLHPWPXGL-UHFFFAOYSA-N
• DTXSID4061830
• Chromic acid (H2CrO4), bis(triphenylsilyl) ester
• DTXCID7035222

• MDL： MFCD01736354
• Inchi： 1S/2C18H15OSi.Cr.2H2O/c2*19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*1-15H;;2*1H2/q2*-1;+2;;
• InChI Key： VYQXSBLHPWPXGL-UHFFFAOYSA-N
• SMILES： [Cr+2].[Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[O-].[Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[O-].O.O

Computed Properties

• Exact Mass: 634.10900
• Monoisotopic Mass: 204.177023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• XLogP3: -2.7
• Topological Polar Surface Area: 184

Experimental Properties

• Color/Form: solid
• Melting Point: 159 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 52.60000
• LogP: 4.03120
• Solubility: Not determined
• Vapor Pressure: No data available

Bis(triphenylsilyl) chromate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H350i-H410
• Warning Statement： P201-P273-P280-P308+P313-P501
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：2
• Hazard Category Code： 49-43-50/53
• Safety Instruction： 53-45-60-61
• RTECS：GB2685000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R49
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids